3-bromo-N-(7-oxaspiro[3.5]nonan-1-yl)benzamide

• IUPAC Name: 3-bromo-N-(7-oxaspiro[3.5]nonan-3-yl)benzamide
• InChI: InChI=1S/C15H18BrNO2/c16-12-3-1-2-11(10-12)14(18)17-13-4-5-15(13)6-8-19-9-7-15/h1-3,10,13H,4-9H2,(H,17,18)
• InChI Key: ZGNRTJPVDITHQN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1NC(=O)C3=CC(=CC=C3)Br)CCOCC2
• Molecular Formula: C15H18BrNO2
• Molecular Weight: 324.21 g/mol

Description

The compound “3-bromo-N-(7-oxaspiro[3.5]nonan-1-yl)benzamide” is a complex organic molecule that contains a benzamide group, a bromine atom, and a 7-oxaspiro[3.5]nonane group. The benzamide group consists of a benzene ring attached to an amide group, which is a combination of a carbonyl group (C=O) and an amine group (NH2). The 7-oxaspiro[3.5]nonane group is a type of spirocyclic compound, which is a polycyclic compound in which two rings share a single atom.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the 7-oxaspiro[3.5]nonane group, followed by the introduction of the benzamide group. The bromine atom could be introduced through a halogenation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the spirocyclic group. This group would introduce a degree of three-dimensionality to the molecule, which could have implications for its chemical properties and interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the bromine atom, which is a good leaving group, and the amide group, which can participate in a variety of reactions including nucleophilic acyl substitution and condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could enhance its solubility in polar solvents, while the bromine atom could increase its molecular weight.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research on this compound could involve exploring its potential applications, such as its use as a pharmaceutical drug or a chemical intermediate. Additionally, further studies could be conducted to fully characterize its physical and chemical properties.